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Compound of Interest

Compound Name: Sceptrin dihydrochloride

Cat. No.: B12336639

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sceptrin is a dimeric bromopyrrole alkaloid originally isolated from marine sponges of the
genus Agelas. As a natural product, it has garnered significant interest within the scientific
community due to its diverse biological activities, including antibiotic, anti-muscarinic, and cell
motility inhibitory properties. This guide provides a comprehensive overview of the technical
information available for Sceptrin dihydrochloride, with a focus on its chemical properties,
biological functions, and the experimental methodologies used to characterize it.

Chemical and Physical Properties

Sceptrin dihydrochloride is a complex molecule with a distinct chemical structure. The
gquantitative data available for this compound are summarized in the table below.
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Property Value Source

CAS Number 79703-25-6 [AdipoGen, SCBT]
Molecular Formula C22H24Br2N1002 - 2HCI [AdipoGen, SCBT]
Molecular Weight 693.23 g/mol [SCBT]
Appearance Amorphous powder [AdipoGen]

Purity >97% (HPLC) [AdipoGen, SCBT]
Solubility Soluble in DMSO or ethanol [AdipoGen]

Store at -20°C, protected from
Storage light. Stable for at least 2 [AdipoGen]

years.

Note: Specific quantitative solubility data (e.g., mg/mL) in DMSO and ethanol are not readily
available in the reviewed literature.

Biological Activity and Mechanism of Action

Sceptrin exhibits a range of biological activities, making it a molecule of interest for further
investigation and potential therapeutic development.

Antibiotic Activity

Sceptrin demonstrates broad-spectrum antibiotic activity against both Gram-positive and Gram-
negative bacteria.[1] At its minimum inhibitory concentration (MIC), it has a bacteriostatic effect
on exponentially growing Escherichia coli, causing the formation of cell chains.[2] At
concentrations higher than the MIC, it becomes bactericidal, leading to the formation of
spheroplasts and inhibiting the incorporation of radiolabeled precursors for DNA, RNA, and
protein synthesis.[2]

The primary antibacterial mechanism of action involves the binding of Sceptrin to MreB, a
bacterial protein homologous to eukaryotic actin.[1] This interaction disrupts the bacterial cell
wall synthesis machinery.
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Note: Specific MIC values for Sceptrin against a broad range of bacterial species are not
consistently reported in the available literature.

Cell Motility Inhibition

Sceptrin is a potent inhibitor of cell motility in various cancer cell lines, including HeLa, MDA-
MB-231, and A549.[3][4] It impairs both random and factor-induced cell migration by targeting a
central process in the cell motility machinery.[3] This inhibitory effect is, at least in part, due to
its ability to inhibit cell contractility.[3] Sceptrin has been shown to be non-toxic at
concentrations double the amount required for its maximal inhibitory effect on cell motility.[3]

The mechanism underlying its anti-motility effect is its direct binding to monomeric actin, which
disrupts the polymerization of actin into microfilaments.[1] These microfilaments are essential
for the dynamic cellular processes required for cell movement.

Note: Specific ICso values for cell motility inhibition in different cancer cell lines are not
consistently available in the reviewed literature.

Anti-muscarinic Activity

Sceptrin acts as a competitive inhibitor of muscarinic acetylcholine receptors (MAChRS).[1][5]
In competition experiments with 3H-QNB, Sceptrin showed a higher potency for these receptors
compared to other related compounds like oroidin and dibromosceptrin.[5] Scatchard analysis
has confirmed its competitive binding nature.[5]

Signaling Pathways
Bacterial Cytoskeleton Signaling

In bacteria, Sceptrin directly targets the MreB protein, a key component of the prokaryotic
cytoskeleton. The binding of Sceptrin to MreB disrupts its function in maintaining cell shape and
guiding cell wall synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Actin polymerisation assay [wwwuser.gwdguser.de]

o 2. Investigation of cytotoxic effect and action mechanism of a synthetic peptide derivative of
rabbit cathelicidin against MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12336639?utm_src=pdf-body-img
https://www.benchchem.com/product/b12336639?utm_src=pdf-custom-synthesis
https://wwwuser.gwdguser.de/~jgrossh/protocols/Biochem/pyrene-assay.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169400/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11169400/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12336639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. Sceptrin, a marine natural compound, inhibits cell motility in a variety of cancer cell lines -
PubMed [pubmed.nchbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. content.abcam.com [content.abcam.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Sceptrin Dihydrochloride
(CAS: 79703-25-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12336639#sceptrin-dihydrochloride-cas-number-
79703-25-6-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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